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Compound of Interest

Compound Name: 3-Bromo-2-(chloromethyl)pyridine

Cat. No.: B053696 Get Quote

This guide provides a comprehensive overview of the molecular structure, weight, and other

key chemical properties of 3-Bromo-2-(chloromethyl)pyridine, a heterocyclic compound

relevant to researchers and professionals in drug development and pharmaceutical sciences.

Physicochemical Properties and Identifiers
The following table summarizes the key quantitative data for 3-Bromo-2-
(chloromethyl)pyridine. This compound is classified as a pharmaceutical intermediate,

specifically a bromopyridine derivative.[1]
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Property Value Source

Molecular Weight 206.47 g/mol [1][2]

Molecular Formula C₆H₅BrClN [1][2][3]

CAS Number 122851-69-8 [1][2][3]

Melting Point 46-46.5 ºC [1]

Boiling Point 237.9 ± 25.0 ºC (at 760 Torr) [1]

Density 1.631 ± 0.06 g/cm³ (at 20 ºC) [1]

Solubility
Slightly soluble (3.7 g/L at 25

ºC)
[1]

Purity 95% [2]

SMILES BrC=1C(=NC=CC1)CCl [2][4]

InChI
InChI=1S/C6H5BrClN/c7-5-2-

1-3-9-6(5)4-8/h1-3H,4H2
[4]

InChIKey
FGRPSQGAABFCHF-

UHFFFAOYSA-N
[4]

Methodologies
The experimental data for certain physical properties are based on calculations and published

literature.

Synthesis Protocol: A detailed experimental protocol for the synthesis of 3-Bromo-2-
(chloromethyl)pyridine is described in the scientific literature. The primary reference for its

preparation is:
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Katz, Ruth B.; Tetrahedron 1989, Vol. 45(6), pp. 1801-14.[1]

Computational Data: Properties such as solubility, density, boiling point, and flash point have

been calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02.[1]

Structural and Identification Overview
The logical relationship between the compound and its primary identifiers is crucial for accurate

documentation and research. The following diagram illustrates this relationship, connecting the

common name to its empirical formula, molecular weight, and standard chemical identifiers.

Chemical Identifiers Structural Representations

3-Bromo-2-(chloromethyl)pyridine

CAS: 122851-69-8 Formula: C₆H₅BrClN MW: 206.47 g/mol SMILES:
BrC=1C(=NC=CC1)CCl

InChI:
1S/C6H5BrClN/c7-5-2-1-3-9-6(5)4-8/h1-3H,4H2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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